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Introduction

(rel)-AR234960 is a selective and competitive agonist for the G protein-coupled receptor MAS,
a key component of the protective arm of the renin-angiotensin system (RAS).[1][2][3] The
MAS receptor, upon activation, can trigger various intracellular signaling pathways, playing a
role in cardiovascular, renal, and metabolic health.[2][3] In specific cellular contexts, such as in
human cardiac fibroblasts and HEK293 cells stably expressing the MAS receptor (HEK293-
MAS), (rel)-AR234960 has been shown to activate the downstream ERK1/2 signaling pathway.
[1] This activation leads to the induction of connective tissue growth factor (CTGF) and
subsequent expression of collagen genes, suggesting a role in extracellular matrix remodeling.

[1I14][5](6]

These application notes provide a detailed protocol for utilizing (rel)-AR234960 to study MAS
receptor activation and its downstream effects in a HEK293-MAS cell culture system. Human
Embryonic Kidney 293 (HEK293) cells are a widely used and robust platform for studying G
protein-coupled receptors (GPCRS) due to their high transfection efficiency and reliable growth
characteristics.[7][8] The following protocols are designed to guide researchers in the
preparation, treatment, and analysis of HEK293-MAS cells with (rel)-AR234960.
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Table 1: Summary of (rel)-AR234960 Effects on Gene

Incubation Concentrati Observed

Target Gene Treatment . Reference
Time on Effect

(rel)- .

CTGF 12 hours 10 uM Upregulation [1]
AR234960
(rel)- .

COL1Al 12 hours 10 uM Upregulation [1]
AR234960
(rel)- .

COL4A1 12 hours 10 uM Upregulation [1]
AR234960

Table 2: Summary of (rel)-AR234960 Effects on Protein
Phosphorylation in HEK293-MAS Cells

Target Incubation Concentrati  Observed
. Treatment ) Reference
Protein Time on Effect
Increased
(rel)- .
ERK1/2 12 hours 10 uM Phosphorylati  [1]
AR234960

on
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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